Cas no 130683-70-4 (Thymidine,3'-azido-3'-deoxy-, 5'-butanoate (9CI))

• Product Name: Thymidine,3'-azido-3'-deoxy-, 5'-butanoate (9CI)
• CAS No: 130683-70-4
• MF: C₁₄H₁₉N₅O₅
• MW: 337.331162691116
• CID: 154757
• PubChem ID: 452424
• Update Time: 2025-04-19

Thymidine,3'-azido-3'-deoxy-, 5'-butanoate (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-azido-3'-deoxy-, 5'-butanoate (9CI)
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl butanoate
• Thymidine, 3'-azido-3'-deoxy-, 5'-butanoate
• 5'-O-Butyryl AZT
• [(2S,3S,5R)-3-azido-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl butanoate
• DTXSID00156672
• 5'-O-Butyryl-3'-azido-3'-deoxythymidine
• 130683-70-4

• Inchi： 1S/C14H19N5O5/c1-3-4-12(20)23-7-10-9(17-18-15)5-11(24-10)19-6-8(2)13(21)16-14(19)22/h6,9-11H,3-5,7H2,1-2H3,(H,16,21,22)/t9-,10+,11+/m0/s1
• InChI Key： LMCYSBYVGBJDQC-HBNTYKKESA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(CCC)=O)N=[N+]=[N-])N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 337.139
• Monoisotopic Mass: 337.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C